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Compound of Interest

Compound Name: 2-Ethyl-4-methylpentan-1-ol

Cat. No.: B1200053

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available technical information on 2-
Ethyl-4-methylpentan-1-ol. It is intended for informational purposes for a scientific audience.
Notably, there is a significant lack of published research regarding its specific applications,
biological activity, and detailed experimental protocols within the fields of drug development
and life sciences.

Introduction

2-Ethyl-4-methylpentan-1-ol, identified by the CAS number 106-67-2, is a branched-chain
primary alcohol.[1][2] Structurally, it is an eight-carbon alcohol, a member of the C8 chemical
class.[3] While it has applications in various industrial processes, its role and activity in
biological systems and pharmaceutical development are not well-documented in scientific
literature. This guide consolidates the available physicochemical, safety, and limited
toxicological data for this compound.

Physicochemical Properties

The fundamental physicochemical properties of 2-Ethyl-4-methylpentan-1-ol are summarized
in the table below. This data is essential for its handling, formulation, and analytical
characterization.
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Property Value Reference(s)
CAS Number 106-67-2 [1112]
Molecular Formula CsH1s0 [1]

Molecular Weight 130.23 g/mol [4]

IUPAC Name 2-ethyl-4-methylpentan-1-ol [4]

2-Ethyl-4-methyl-1-pentanol, 2-
Synonyms } [1]
Ethylisohexanol

Appearance Colorless liquid/Qil [5]
Boiling Point 176.5 °C [5]
Melting Point -61.15 °C (estimate) [5]
Density 0.8260 g/cm?3 [5]

Soluble in chloroform and

Solubility methanol. Limited solubility in [5]
water.

Refractive Index 1.4270 [5]

pKa 15.05 + 0.10 (Predicted) [5]

LogP 1.812 (estimate) [5]

Safety and Hazard Information

2-Ethyl-4-methylpentan-1-ol is classified as a hazardous substance. The GHS classification
and associated precautionary statements are crucial for its safe handling in a laboratory
setting.
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. . Hazard
Hazard Class GHS Pictogram Signal Word
Statement(s)
Skin Irritation, ) H315: Causes skin
GHSO07 Warning L
Category 2 irritation
Eye Irritation, ) H319: Causes serious
GHSO07 Warning o
Category 2 eye irritation
Acute Toxicity, ] H332: Harmful if
] GHSO07 Warning )
Inhalation, Category 4 inhaled

Specific target organ
o ] ] H335: May cause
toxicity — single GHSO07 Warning ) o
respiratory irritation
exposure, Category 3

Data sourced from PubChem and other chemical safety databases.[4][6]

Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,
P305+P351+P338, P312, P321, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Toxicological and Metabolic Profile

Detailed toxicological and metabolic studies specifically on 2-Ethyl-4-methylpentan-1-ol are
scarce in the available literature. However, general toxicological principles for aliphatic alcohols
can provide some insight.

Aliphatic alcohols are known to be metabolized in the liver primarily by alcohol dehydrogenase
to their corresponding aldehydes, which are then further oxidized to carboxylic acids by
aldehyde dehydrogenase.[7] These metabolites can contribute to the overall toxicity of the
parent alcohol.[7] The toxicity of straight-chain primary alcohols has been shown to correlate
with their carbon chain length.[1] Some studies on branched-chain alcohols suggest their
metabolism can yield a variety of metabolites, some of which may be toxic.

One study on the toxic effects of various aliphatic alcohols in perfused rat liver indicated that
alcohol-induced hepatotoxicity is likely due to membrane damage caused by the solvent
properties of the alcohols.[1] Another source suggests that 2-Ethyl-4-methylpentan-1-ol has
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been shown to have toxic effects in test animals at high doses but does not cause acute
toxicities in rats at lower doses.[3]

A conceptual diagram of the general metabolic pathway for primary alcohols is presented
below.

Conceptual Metabolic Pathway of Primary Alcohols

2-Ethyl-4-methylpentan-1-ol
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Aldehyde Dehydrogenase

2-Ethyl-4-methylpentanoic Acid
(Carboxylic Acid)

Various Enzymes

Further Metabolism
(e.g., CO2 + H20)

Click to download full resolution via product page

Caption: General metabolic conversion of a primary alcohol.

Applications and Experimental Use

The documented applications of 2-Ethyl-4-methylpentan-1-ol are primarily in non-
pharmaceutical fields. It has been identified as a volatile chemical that can be used in the
diagnosis of ratoon stunting disease in sugarcane.[2] There is a notable absence of published
studies detailing its use as a solvent in drug formulations, as a starting material in the synthesis
of active pharmaceutical ingredients, or as a tool compound in biological research.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.biosynth.com/p/AAA10667/106-67-2-2-ethyl-4-methyl-1-pentanol
https://www.benchchem.com/product/b1200053?utm_src=pdf-body-img
https://www.benchchem.com/product/b1200053?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9934016.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

While a detailed experimental protocol for the synthesis of the corresponding aldehyde, 2-ethyl-
4-methylpentanal, via a crossed aldol condensation is available, a specific and detailed
protocol for the synthesis of 2-Ethyl-4-methylpentan-1-ol itself is not readily found in the
searched literature.[8] Similarly, detailed and validated analytical methods for its quantification
in biological matrices are not specifically described, though general methods for aldehyde
analysis, which could potentially be adapted, are available.

Conclusion

2-Ethyl-4-methylpentan-1-ol is a branched-chain primary alcohol with well-defined
physicochemical properties and established hazard classifications. However, for professionals
in drug development and life sciences research, there is a significant information gap. The lack
of data on its biological activity, pharmacokinetic and pharmacodynamic profiles, and specific
experimental applications in these fields suggests that it is not a compound of high interest in
current pharmaceutical research. Further investigation would be required to ascertain any
potential utility in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Ethyl-4-methylpentan-1-ol (CAS: 106-67-2): A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200053#2-ethyl-4-methylpentan-1-ol-cas-number-
106-67-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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